Cas no 946289-02-7 (N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide)

• Product Name: N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide
• CAS No: 946289-02-7
• MF: C₂₃H₂₂N₂O₅
• MW: 406.431186199188
• CID: 5516201
• Update Time: 2025-11-05

N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[1-(2-furanylcarbonyl)-1,2,3,4-tetrahydro-6-quinolinyl]-2,4-dimethoxy-
• N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide

• Inchi： 1S/C23H22N2O5/c1-28-17-8-9-18(21(14-17)29-2)22(26)24-16-7-10-19-15(13-16)5-3-11-25(19)23(27)20-6-4-12-30-20/h4,6-10,12-14H,3,5,11H2,1-2H3,(H,24,26)
• InChI Key： XMNBHYGQQMGSAK-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2C(C1=CC=CO1)=O)(=O)C1=CC=C(OC)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide

Research Brief on N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide (CAS: 946289-02-7)

In recent years, the compound N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide (CAS: 946289-02-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activities.

The compound, characterized by its furan-2-carbonyl and tetrahydroquinoline moieties, has been investigated for its role as a modulator of key biological pathways. Recent studies highlight its potential as an inhibitor of specific protein-protein interactions (PPIs) involved in inflammatory and oncogenic processes. The presence of the 2,4-dimethoxybenzamide group further enhances its binding affinity to target proteins, making it a promising candidate for drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the synthetic route for N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide, emphasizing its scalability and reproducibility. The researchers employed a multi-step synthesis involving acylation of the tetrahydroquinoline core followed by amide coupling with 2,4-dimethoxybenzoic acid. The final product was characterized using NMR spectroscopy and high-resolution mass spectrometry, confirming its structural integrity.

In vitro and in vivo evaluations have demonstrated the compound's efficacy in modulating inflammatory responses. Specifically, it has shown inhibitory activity against NF-κB signaling, a pathway implicated in chronic inflammation and cancer. Preclinical models indicate that the compound reduces pro-inflammatory cytokine production, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Further investigations into the pharmacokinetic properties of N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide reveal favorable absorption and distribution profiles. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Ongoing research aims to address these limitations through structural modifications and formulation strategies.

In conclusion, N-1-(furan-2-carbonyl)-1,2,3,4-tetrahydroquinolin-6-yl-2,4-dimethoxybenzamide represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and biological activity warrant further exploration, particularly in the context of inflammatory and oncological diseases. Future studies should focus on elucidating its precise molecular targets and advancing its clinical translation.